Cas no 81020-78-2 (2-((5-Bromothiophen-2-yl)methylene)malononitrile)

2-((5-Bromothiophen-2-yl)methylene)malononitrile is a brominated thiophene derivative featuring a malononitrile functional group. This compound is of interest in organic synthesis and materials science due to its electron-withdrawing properties and conjugated structure, which make it suitable for applications in organic semiconductors, non-linear optics, and photovoltaic materials. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the malononitrile group contributes to strong electron-accepting behavior. Its rigid molecular framework and high thermal stability further support its utility in advanced material design. Researchers value this compound for its versatility in constructing π-conjugated systems and as a precursor for heterocyclic and polymeric materials.
2-((5-Bromothiophen-2-yl)methylene)malononitrile structure
81020-78-2 structure
Product Name:2-((5-Bromothiophen-2-yl)methylene)malononitrile
CAS No:81020-78-2
MF:C8H3BrN2S
MW:239.091819047928
CID:2802935
PubChem ID:708816
Update Time:2025-05-23

2-((5-Bromothiophen-2-yl)methylene)malononitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[(5-bromothiophen-2-yl)methylidene]propanedinitrile
    • 2-((5-Bromothiophen-2-yl)methylene)malononitrile
    • 2-[(5-Bromo-2-thienyl)methylene]propanedinitrile (ACI)
    • Propanedinitrile, [(5-bromo-2-thienyl)methylene]- (9CI)
    • (5-Bromothienylmethylidene)malononitrile
    • 2-(5-Bromo-thiophen-2-ylmethylene)-malononitrile
    • 2-[(5-Bromo-thiophen-2-yl)methylene]malononitrile
    • 81020-78-2
    • GFTOPUBXWAVPQJ-UHFFFAOYSA-N
    • SCHEMBL12073846
    • DTXSID70351773
    • ZB0808
    • [(5-bromothiophen-2-yl)methylidene]propanedinitrile
    • STL432287
    • DB-093537
    • AKOS003241321
    • Propanedinitrile, [(5-bromo-2-thienyl)methylene]-
    • Inchi： 1S/C8H3BrN2S/c9-8-2-1-7(12-8)3-6(4-10)5-11/h1-3H
    • InChI Key： GFTOPUBXWAVPQJ-UHFFFAOYSA-N
    • SMILES： N#C/C(=C/C1=CC=C(Br)S1)/C#N

Computed Properties

  • Exact Mass: 237.92003g/mol
  • Monoisotopic Mass: 237.92003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 75.8Ų

2-((5-Bromothiophen-2-yl)methylene)malononitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1640092-5g
2-((5-Bromothiophen-2-yl)methylene)malononitrile
 81020-78-2 98%
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 ￥6877.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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 81020-78-2 98%
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 ￥10353.00 2024-07-28
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 81020-78-2 98%
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2-((5-Bromothiophen-2-yl)methylene)malononitrile
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2-((5-Bromothiophen-2-yl)methylene)malononitrile Production Method

Production Method 1

4701-17-1 4701-17-1
81020-78-2 81020-78-2
Reaction Conditions
1.1 Catalysts: Piperidine Solvents: Ethanol ;  1 h, reflux
Reference
Synthesis of donor-acceptor substituted oligothiophenes by Stille coupling
Raposo, M. Manuela M.; et al, Tetrahedron, 2004, 60(18), 4071-4078

Production Method 2

4701-17-1 4701-17-1
81020-78-2 81020-78-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Ethanol ;  0 - 5 °C; 0.5 h, 0 - 5 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized, cooled
Reference
Novel pyran derivatives as potential succinate dehydrogenase inhibitors: design, synthesis, crystal structure, biological activity, and molecular modeling
Wang, Jingwen; et al, Medicinal Chemistry Research, 2022, 31(11), 1990-2006

Production Method 3

4701-17-1 4701-17-1
81020-78-2 81020-78-2
Reaction Conditions
1.1 Reagents: β-Alanine Solvents: Ethanol ,  1,2-Dichloroethane ;  overnight, reflux
Reference
Synthesis, optical and electrochemical properties of the A-π-D-π-A porphyrin and its application as an electron donor in efficient solution processed bulk heterojunction solar cells
Vijay Kumar, Challuri; et al, Nanoscale, 2015, 7(1), 179-189

2-((5-Bromothiophen-2-yl)methylene)malononitrile Raw materials

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:81020-78-2)2-[(5-bromo-thiophen-2-yl)methylene]malononitrile
Order Number:sfd7583
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
(CAS:81020-78-2)2-[(5-bromo-thiophen-2-yl)methylene]malononitrile
sfd7583
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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